Cas no 652968-10-0 (Butanoic acid, 2-methoxy-4-(methylthio)-)

• Product Name: Butanoic acid, 2-methoxy-4-(methylthio)-
• CAS No: 652968-10-0
• Molecular Formula: C₆H₁₂O₃S
• Molecular Weight: 164.22268
• CID: 401507
• PubChem ID: 71376312

Butanoic acid, 2-methoxy-4-(methylthio)- Properties

Names and Identifiers

• Butanoic acid, 2-methoxy-4-(methylthio)-
• 2-methoxy-4-methylsulfanylbutanoic acid
• 2-Methoxy-4-(methylthio)butanoic acid
• CBB96810
• 652968-10-0
• DTXSID60799009
• 2-Methoxy-4-(methylsulfanyl)butanoic acid
• EN300-1854700
• SCHEMBL13769222
• Z1592680734
• AKOS021545865

• InChIKey： WICHYTQYSBNZQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O3S/c1-9-5(6(7)8)3-4-10-2/h5H,3-4H2,1-2H3,(H,7,8)
• SMILES： COC(CCSC)C(=O)O

Computed Properties

• Exact Mass: 164.05076
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 164.05071541g/mol
• Heavy Atom Count: 10
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids